Cas no 1209169-12-9 (N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide)

• Product Name: N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• CAS No: 1209169-12-9
• MF: C₁₉H₁₇FN₂O₃
• MW: 340.348288297653
• CID: 6323002
• PubChem ID: 45560978
• Update Time: 2025-05-20

N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• N-((1-(4-fluorophenyl)cyclopropyl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide
• VU0522381-1
• N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• 1209169-12-9
• F5831-9137
• AKOS024520718
• N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide

• Inchi： 1S/C19H17FN2O3/c20-14-7-5-13(6-8-14)19(9-10-19)12-21-17(23)11-22-15-3-1-2-4-16(15)25-18(22)24/h1-8H,9-12H2,(H,21,23)
• InChI Key： SJZIOOFAWHEMCH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CNC(CN2C(=O)OC3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 340.12232057g/mol
• Monoisotopic Mass: 340.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide

N-{1-(4-Fluorophenyl)cyclopropylmethyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide: A Comprehensive Overview

The compound with CAS No. 1209169-12-9, known as N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent advancements associated with this compound.

Structural Analysis and Synthesis

The molecular structure of N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide is characterized by a cyclopropyl group attached to a 4-fluorophenyl ring and an acetamide moiety linked to a benzoxazole derivative. The presence of the cyclopropyl group introduces strain and reactivity, making it a valuable component in organic synthesis. The synthesis of this compound involves multi-step reactions, including Friedel-Crafts alkylation and acylation, followed by cyclization to form the benzoxazole ring. Recent studies have optimized the synthesis process by employing environmentally friendly catalysts and solvent systems, reducing the overall environmental footprint.

Biological Activity and Applications

Research on N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide has revealed its potential as a bioactive molecule. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This makes it a promising candidate for drug development targeting Alzheimer's disease. Additionally, the compound exhibits moderate anti-inflammatory properties, suggesting its potential in treating chronic inflammatory conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies have shown that the benzoxazole moiety plays a critical role in stabilizing interactions with target enzymes. Furthermore, the fluorophenyl group enhances lipophilicity, improving the compound's bioavailability.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies on the degradation pathways of N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide indicate that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. However, further research is needed to assess its long-term effects on soil microorganisms and aquatic life.

From a safety perspective, preliminary toxicity studies suggest that this compound has low acute toxicity. However, chronic exposure studies are still underway to determine its potential risks to human health and the environment.

Future Directions and Research Opportunities

The future of N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol